Ethyl 1-[(6-chloro-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[(6-chloro-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H20ClNO4/c1-2-23-18(22)12-5-7-20(8-6-12)11-13-9-17(21)24-16-4-3-14(19)10-15(13)16/h3-4,9-10,12H,2,5-8,11H2,1H3
• InChI Key: YTJIYIKPZLTXKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC(=O)OC3=C2C=C(C=C3)Cl
• Molecular Formula: C18H20ClNO4
• Molecular Weight: 349.8 g/mol

Description

Ethyl 1-[(6-chloro-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate, also known as CEP-26401, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine carboxylate derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis Techniques

• The compound is utilized in the synthesis of highly functionalized tetrahydropyridines through a phosphine-catalyzed [4 + 2] annulation process. This synthesis technique results in excellent yields and complete regioselectivity, indicating the compound's utility in creating complex organic structures (Zhu, Lan, & Kwon, 2003).

Anticancer Properties

• In a study exploring the synthesis of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, Ethyl 1-[(6-chloro-2-oxochromen-4-yl)methyl]piperidine-4-carboxylate derivatives were evaluated as potential anticancer agents. Some compounds in this study demonstrated strong anticancer activity, highlighting the compound's role in developing new cancer therapies (Rehman et al., 2018).

Crystal Structure Analysis

• Crystal structures of certain analogues of this compound have been determined, providing insights into their potential as potentiators of Ubiquitin C-terminal hydrolase-L1 (UCH-L1). This research is significant for understanding the compound's interactions at the molecular level and its potential applications in biochemistry (Mambourg et al., 2021).

Pharmaceutical Development

• The compound has been utilized in the multi-kilogram-scale synthesis of AZD1283, a selective and reversible antagonist of the P2Y12 receptor. This synthesis supports preclinical and clinical studies, demonstrating its application in large-scale pharmaceutical production (Andersen et al., 2013).

Mechanism of Action

Mode of action

The mode of action would depend on the specific targets of the compound. Piperidine derivatives, for example, are known to interact with various receptors and enzymes, influencing cellular processes .

Biochemical pathways

Without specific information on the compound’s targets, it’s difficult to determine the exact biochemical pathways it might affect. Both piperidine and chromen structures are found in many biologically active compounds, suggesting they might interact with multiple pathways .

Pharmacokinetics

Piperidine derivatives are generally well absorbed and distributed in the body .

Result of action

Compounds with similar structures have been found to have various biological effects, including anti-cancer, anti-microbial, and other activities .